Cas no 2680722-19-2 ((9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate)
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28303256
- 2680722-19-2
- (9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate
-
- Inchi: 1S/C24H23N3O3/c28-23(27-11-9-24(29,10-12-27)17-13-25-16-26-14-17)30-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,13-14,16,22,29H,9-12,15H2
- InChI Key: HJWWQQGJQXBOAR-UHFFFAOYSA-N
- SMILES: OC1(C2=CN=CN=C2)CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1
Computed Properties
- Exact Mass: 401.17394160g/mol
- Monoisotopic Mass: 401.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 75.6Ų
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28303256-0.05g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 0.05g |
$1973.0 | 2025-03-19 | |
| Enamine | EN300-28303256-0.1g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 0.1g |
$2067.0 | 2025-03-19 | |
| Enamine | EN300-28303256-0.25g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 0.25g |
$2162.0 | 2025-03-19 | |
| Enamine | EN300-28303256-0.5g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 0.5g |
$2255.0 | 2025-03-19 | |
| Enamine | EN300-28303256-1.0g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 1.0g |
$2350.0 | 2025-03-19 | |
| Enamine | EN300-28303256-2.5g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 2.5g |
$4607.0 | 2025-03-19 | |
| Enamine | EN300-28303256-5.0g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 5.0g |
$6817.0 | 2025-03-19 | |
| Enamine | EN300-28303256-10.0g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 95.0% | 10.0g |
$10107.0 | 2025-03-19 | |
| Enamine | EN300-28303256-1g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 1g |
$2350.0 | 2023-09-07 | ||
| Enamine | EN300-28303256-5g |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate |
2680722-19-2 | 5g |
$6817.0 | 2023-09-07 |
(9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate
Recent Advances in the Study of (9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate (CAS: 2680722-19-2)
The compound (9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate (CAS: 2680722-19-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and other targeted therapies. The presence of both a pyrimidine ring and a piperidine moiety in its structure makes it a versatile scaffold for drug discovery efforts.
Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including solid-phase peptide synthesis (SPPS) and fluorenylmethyloxycarbonyl (Fmoc) protection strategies, to achieve high yields and purity. The compound's ability to interact with specific biological targets, such as protein kinases, has been extensively investigated using X-ray crystallography and molecular docking simulations, providing valuable insights into its binding modes and structure-activity relationships (SAR).
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in cancer and inflammatory diseases. For instance, it has shown potent inhibitory activity against certain tyrosine kinases, which are often dysregulated in various malignancies. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, revealing favorable properties for further development. These findings underscore the compound's potential as a lead candidate for the design of next-generation therapeutics.
Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and the development of prodrug strategies. Furthermore, the integration of computational tools and high-throughput screening methods is expected to accelerate the discovery of derivatives with improved therapeutic indices. The collective efforts of the scientific community in this area hold great promise for translating these findings into clinically viable treatments.
In conclusion, (9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate represents a compelling example of how chemical innovation can drive progress in medicinal chemistry. Its unique structural attributes and biological activities make it a valuable tool for both basic research and drug development. As research continues to unfold, this compound is likely to play a pivotal role in the discovery of new therapies for complex diseases, offering hope for improved patient outcomes.
2680722-19-2 ((9H-fluoren-9-yl)methyl 4-hydroxy-4-(pyrimidin-5-yl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)